2-(1,3-benzoxazol-2-ylsulfanyl)-N'-[(E)-(2-chlorophenyl)methylidene]acetohydrazide

Specification

• Molecular Formula: C16H12ClN3O2S
• Molecular Weight: 345.8 g/mol
• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-N-[(E)-(2-chlorophenyl)methylideneamino]acetamide
• Standard InChI: InChI=1S/C16H12ClN3O2S/c17-12-6-2-1-5-11(12)9-18-20-15(21)10-23-16-19-13-7-3-4-8-14(13)22-16/h1-9H,10H2,(H,20,21)/b18-9+
• Standard InChI Key: FQZXJEJOHRZBSE-GIJQJNRQSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)CSC2=NC3=CC=CC=C3O2)Cl
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)CSC2=NC3=CC=CC=C3O2)Cl

Introduction

Synthesis and Preparation

The synthesis of compounds with similar structures often involves multi-step reactions. For instance, the preparation of 2-(1,3-benzoxazol-2-ylsulfanyl)acetohydrazide involves the reaction of benzoxazole derivatives with hydrazine or its derivatives. The introduction of the chlorophenyl group would likely involve additional steps, such as condensation reactions or coupling reactions.

Potential Biological Activities

Benzoxazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a hydrazide group can enhance these activities by providing additional sites for interaction with biological targets. The chlorophenyl group may contribute to the molecule's ability to interact with specific enzymes or receptors.

Spectroscopic Analysis

Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy) are crucial for identifying and characterizing organic compounds. For 2-(1,3-benzoxazol-2-ylsulfanyl)-N'-[(E)-(2-chlorophenyl)methylidene]acetohydrazide, these methods would help confirm the structure by analyzing the chemical shifts and functional group absorptions.